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Compound of Interest

Compound Name: CC-90003

Cat. No.: B606531 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and stability of CC-90003 when

prepared and stored in Dimethyl Sulfoxide (DMSO). Adherence to these guidelines is crucial for

ensuring the integrity and reproducibility of experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of CC-90003?

A1: The recommended solvent for preparing high-concentration stock solutions of CC-90003 is

anhydrous Dimethyl Sulfoxide (DMSO).[1][2]

Q2: What is the maximum solubility of CC-90003 in DMSO?

A2: The solubility of CC-90003 in DMSO has been reported to be at least 92 mg/mL (200.68

mM) to ≥ 125 mg/mL (272.66 mM).[1][2] It is critical to use anhydrous or newly opened DMSO,

as its hygroscopic nature can lead to water absorption, which significantly reduces the solubility

of the compound.[1][2]

Q3: What are the recommended long-term storage conditions for CC-90003 stock solutions in

DMSO?

A3: For long-term stability, it is recommended to store CC-90003 stock solutions at -20°C for up

to one year or at -80°C for up to two years.[1] To minimize degradation, it is best practice to
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prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles.[3]

Q4: How many freeze-thaw cycles can a CC-90003 DMSO stock solution tolerate?

A4: While it is best to avoid repeated freeze-thaw cycles, some studies on various compounds

have shown no significant loss of compound integrity after multiple cycles.[3][4] However, for

optimal results and to ensure the highest quality of the compound in solution, it is highly

recommended to aliquot stock solutions into single-use volumes.

Q5: Can I store CC-90003 DMSO solutions at room temperature?

A5: Long-term storage at room temperature is not recommended. Studies have shown that the

stability of compounds in DMSO at ambient temperatures can be significantly reduced over

time.[5] For short-term handling during experiments, keep the solution at room temperature for

the minimum time necessary.

Troubleshooting Guide
Issue 1: CC-90003 fails to dissolve completely in DMSO at the desired concentration.

Possible Cause: The DMSO may have absorbed moisture from the atmosphere. DMSO is

highly hygroscopic.[1]

Solution: Use a new, sealed vial of anhydrous DMSO. Ensure the cap is replaced tightly

immediately after use.

Possible Cause: The concentration you are trying to achieve exceeds the solubility limit.

Solution: Refer to the solubility data provided. Do not attempt to prepare a stock solution

at a concentration higher than what is reported as soluble. Gentle warming of the solution

up to 37°C and vortexing or sonication can aid dissolution.[3]

Issue 2: The CC-90003 stock solution appears cloudy or has visible precipitates after storage.

Possible Cause: The compound may have precipitated out of solution during storage,

especially if stored at lower temperatures.
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Solution: Before use, allow the vial to equilibrate to room temperature for at least one hour.

[6] Vortex or sonicate the vial to ensure the compound is fully redissolved. Visually inspect

the solution for any remaining precipitate before making dilutions.[3]

Issue 3: Precipitation is observed when diluting the CC-90003 DMSO stock solution into an

aqueous medium (e.g., cell culture media, PBS).

Possible Cause: This is a common occurrence when a concentrated organic stock solution is

diluted into an aqueous buffer where the compound has lower solubility.[3]

Solution: This issue can often be resolved by vortexing or sonicating the diluted solution.

[3] It is also recommended to prepare intermediate dilutions and to add the stock solution

to the aqueous medium while vortexing to facilitate rapid mixing. Ensure the final

concentration of DMSO in the assay is low (typically <0.5%) to avoid solvent effects on the

biological system.

Data Summary
Table 1: Solubility of CC-90003 in DMSO

Parameter Value Notes

Solubility ≥ 125 mg/mL (272.66 mM)[1]

Use of anhydrous DMSO is

critical for achieving maximum

solubility.[1]

Solubility 92 mg/mL (200.68 mM)[2]
Moisture-absorbing DMSO can

reduce solubility.[2]

Table 2: Recommended Long-Term Storage of CC-90003 in DMSO
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Storage Temperature Recommended Duration Key Considerations

-20°C Up to 1 year[1]
Aliquot to avoid freeze-thaw

cycles.[3]

-80°C Up to 2 years[1]
Preferred for very long-term

storage.

Room Temperature Not Recommended
Significant degradation can

occur over time.[5]

Experimental Protocols & Workflows
Protocol for Preparing a CC-90003 Stock Solution in
DMSO
A detailed workflow for preparing a stock solution of CC-90003 in DMSO is outlined below.

Stock Solution Preparation Storage

1. Equilibrate CC-90003 solid and anhydrous DMSO to room temperature. 2. Weigh the required amount of CC-90003 solid in a sterile tube. 3. Add the calculated volume of anhydrous DMSO to the solid. 4. Vortex or sonicate at room temperature until fully dissolved. 5. Visually confirm no particulates are present. 6. Aliquot into single-use, tightly sealed vials. 7. Store at -20°C or -80°C, protected from light.

Click to download full resolution via product page

Caption: Workflow for preparing and storing CC-90003 stock solutions.

General Protocol for Assessing Long-Term Stability of
CC-90003 in DMSO
This protocol outlines a general method to evaluate the stability of a CC-90003 DMSO stock

solution over time.
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Long-Term Stability Assessment Workflow

Prepare a 10 mM stock solution of CC-90003 in anhydrous DMSO.

Dispense aliquots into amber glass vials with minimal headspace.

Analyze a 'Time-Zero' (T0) aliquot by LC-MS to determine initial purity.

Store remaining vials at different conditions (e.g., -80°C, -20°C, 4°C, RT).

At designated time points (e.g., 1, 3, 6, 12 months), retrieve a vial from each condition.

Analyze the purity of the sample by LC-MS.

Compare the purity at each time point to the T0 sample to assess degradation.

Determine stable storage conditions and shelf-life.

Click to download full resolution via product page

Caption: Protocol for evaluating the long-term stability of CC-90003 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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